![molecular formula C17H12BrN7S B252514 1-{[6-(5-bromo-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole](/img/structure/B252514.png)
1-{[6-(5-bromo-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole
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Overview
Description
1-{[6-(5-bromo-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-{[6-(5-bromo-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole involves the inhibition of various enzymes and pathways that are essential for the survival and proliferation of cancer cells, bacteria, and fungi. It has been found to inhibit the activity of DNA topoisomerase I and II, which are enzymes involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and subsequent cell death. Additionally, this compound has been found to inhibit the activity of various kinases, including protein kinase C and mitogen-activated protein kinase (MAPK), which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 1-{[6-(5-bromo-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole can induce significant biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase cascade and increasing the expression of pro-apoptotic proteins. It has also been found to inhibit the production of reactive oxygen species (ROS) and decrease the expression of inflammatory cytokines, which are associated with various diseases such as cancer, inflammation, and autoimmune disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 1-{[6-(5-bromo-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole in lab experiments include its potent anticancer, antimicrobial, and antifungal properties, as well as its ability to inhibit various enzymes and pathways that are essential for the survival and proliferation of cancer cells, bacteria, and fungi. However, limitations include its potential toxicity and the need for further studies to determine its pharmacokinetics and pharmacodynamics.
Future Directions
For research on 1-{[6-(5-bromo-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole include the determination of its pharmacokinetics and pharmacodynamics, as well as its potential applications in drug discovery and development. Further studies are also needed to determine its toxicity and potential side effects, as well as its efficacy in vivo. Additionally, studies are needed to determine its potential applications in other fields such as agriculture and environmental science.
Synthesis Methods
The synthesis of 1-{[6-(5-bromo-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-2-methyl-1H-benzimidazole involves the reaction between 5-bromo-3-pyridinylhydrazine and 2-methyl-1H-benzimidazole-6-carboxaldehyde in the presence of triethylamine and carbon disulfide. The product is then subjected to further reactions with various reagents to obtain the final compound.
Scientific Research Applications
This compound has been extensively studied for its potential applications in medicinal chemistry. It has been found to possess anticancer, antimicrobial, and antifungal properties. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting the cell cycle. It has also been found to exhibit potent antibacterial activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). Furthermore, this compound has been found to exhibit antifungal activity against Candida albicans and Aspergillus niger.
properties
Molecular Formula |
C17H12BrN7S |
---|---|
Molecular Weight |
426.3 g/mol |
IUPAC Name |
6-(5-bromopyridin-3-yl)-3-[(2-methylbenzimidazol-1-yl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H12BrN7S/c1-10-20-13-4-2-3-5-14(13)24(10)9-15-21-22-17-25(15)23-16(26-17)11-6-12(18)8-19-7-11/h2-8H,9H2,1H3 |
InChI Key |
CZKUCHQSYYMMDW-UHFFFAOYSA-N |
SMILES |
CC1=NC2=CC=CC=C2N1CC3=NN=C4N3N=C(S4)C5=CC(=CN=C5)Br |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1CC3=NN=C4N3N=C(S4)C5=CC(=CN=C5)Br |
Origin of Product |
United States |
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